Cas no 498012-47-8 (2-cyano-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-cyano-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 498012-47-8
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1536814
• PubChem ID: 24702914
• Update Time: 2025-09-28

2-cyano-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(3,5-dimethoxyphenyl)-
• 2-CYANO-N-(3,5-DIMETHOXYPHENYL)ACETAMIDE
• SCHEMBL6316001
• STK903308
• AKOS000187992
• 498012-47-8
• MFCD09942119
• BS-3668
• CHEMBL5011091
• 2-cyano-N-(3,5-dimethoxyphenyl)acetamide

• MDL： MFCD09942119
• Inchi： 1S/C11H12N2O3/c1-15-9-5-8(6-10(7-9)16-2)13-11(14)3-4-12/h5-7H,3H2,1-2H3,(H,13,14)
• InChI Key： VRSCQHORPYNADT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)NC(CC#N)=O)OC

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.35

2-cyano-N-(3,5-dimethoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-cyano-N-(3,5-dimethoxyphenyl)acetamide

Recent Advances in the Study of 2-cyano-N-(3,5-dimethoxyphenyl)acetamide (CAS: 498012-47-8)

2-cyano-N-(3,5-dimethoxyphenyl)acetamide (CAS: 498012-47-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its cyano and dimethoxyphenyl functional groups, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 2-cyano-N-(3,5-dimethoxyphenyl)acetamide, with researchers employing advanced techniques such as microwave-assisted synthesis and green chemistry approaches to improve yield and purity. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for large-scale production and further pharmacological evaluation. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions and binding affinities of this compound, suggesting its potential as a scaffold for designing novel bioactive molecules.

In terms of biological activity, 2-cyano-N-(3,5-dimethoxyphenyl)acetamide has demonstrated promising results in preliminary screenings for antimicrobial, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited moderate inhibitory activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, in vitro assays have shown that it can induce apoptosis in cancer cell lines, making it a candidate for further investigation in oncology research. These findings underscore the compound's versatility and potential as a lead molecule in drug discovery.

Another area of interest is the compound's mechanism of action, which remains under investigation. Preliminary data suggest that 2-cyano-N-(3,5-dimethoxyphenyl)acetamide may interact with specific cellular targets, such as enzymes involved in inflammatory pathways or DNA replication. However, more detailed mechanistic studies are required to elucidate these interactions fully. Researchers are also exploring the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, to assess its suitability as a drug candidate.

Despite the promising findings, challenges remain in the development of 2-cyano-N-(3,5-dimethoxyphenyl)acetamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical applications. Future research directions may include the synthesis of derivatives to enhance bioactivity and the evaluation of the compound's efficacy in animal models of disease.

In conclusion, 2-cyano-N-(3,5-dimethoxyphenyl)acetamide (CAS: 498012-47-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential as a drug scaffold make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of new therapeutic agents addressing unmet medical needs. The integration of multidisciplinary approaches will be crucial in unlocking its full potential and translating laboratory findings into clinical benefits.